Cas no 79839-26-2 ((S)-(3-N-Boc-Amino-2-Oxo-Pyrrolidin-1-Yl)-Acetic Acid)

• Product name: (S)-(3-N-Boc-Amino-2-Oxo-Pyrrolidin-1-Yl)-Acetic Acid
• CAS No: 79839-26-2
• MF: C₁₁H₁₈N₂O₅
• MW: 258.27102
• MDL: MFCD02684392
• CID: 556508
• PubChem ID: 10682618

(S)-(3-N-Boc-Amino-2-Oxo-Pyrrolidin-1-Yl)-Acetic Acid Chemical and Physical Properties

Names and Identifiers

• (S)-2-(3-((tert-Butoxycarbonyl)amino)-2-oxopyrrolidin-1-yl)acetic acid
• (S)-2-(3-(tert-Butoxycarbonylamino)-2-oxopyrrolidin-1-yl)acetic acid
• 1-Pyrrolidineaceticacid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-2-oxo-, (3S)-
• Boc-(S)-3-amino-2-oxo-1-pyrrolidine-acetic acid
• (S)-(3-N-Boc-Amino-2-oxo-pyrrolidin-1-yl)-aceticacid
• BGA9YC999B
• MFCD02684392
• (3-N-Boc-amino-2-oxopyrrolidin-1-yl)acetic acid, (S)-
• 1-PYRROLIDINEACETIC ACID, 3-[[(1,1-DIMETHYLETHOXY)CARBONYL]AMINO]-2-OXO-, (3S)-
• SCHEMBL7292123
• AKOS016009487
• 2-[(3S)-3-[[(tert-Butoxy)carbonyl]amino]-2-oxopyrrolidin-1-yl]acetic acid
• 79839-26-2
• CS-0171858
• A13713
• (S)-2-(3-(tert-butoxycarbonyl)-2-oxopyrrolidin-1-yl)acetic acid
• (s)-3-(boc-amino)-2-oxo-1-pyrrolidine-acetic acid
• UYBMLDXQOFMMED-ZETCQYMHSA-N
• {(3S)-3-[(tert-Butoxycarbonyl)amino]-2-oxopyrrolidin-1-yl}acetic acid
• (3S)-3-[[(1,1-Dimethylethoxy)carbonyl]amino]-2-oxo-1-pyrrolidineacetic acid
• 2-[(3S)-3-[(2-methylpropan-2-yl)oxycarbonylamino]-2-oxopyrrolidin-1-yl]acetic acid
• (s)-(3-n-boc-amino-2-oxo-pyrrolidin-1-yl)-acetic acid
• AS-36685
• (S)-(3-N-Boc-amino-2-oxopyrrolidin-1-yl)acetic acid
• AC-9187
• (S)-(3-N-Boc-amino-2-oxo-pyrrolidin-1-yl)-acetic acid, AldrichCPR
• DTXSID50443488
• (S)-2-(3-((tert-Butoxycarbonyl)amino)-2-oxopyrrolidin-1-yl)aceticacid
• [(3S)-3-[(TERT-BUTOXYCARBONYL)AMINO]-2-OXOPYRROLIDIN-1-YL]ACETIC ACID
• (S)-(3-N-Boc-Amino-2-Oxo-Pyrrolidin-1-Yl)-Acetic Acid

• MDL： MFCD02684392
• Inchi： InChI=1S/C11H18N2O5/c1-11(2,3)18-10(17)12-7-4-5-13(9(7)16)6-8(14)15/h7H,4-6H2,1-3H3,(H,12,17)(H,14,15)/t7-/m0/s1
• InChI Key： UYBMLDXQOFMMED-ZETCQYMHSA-N
• SMILES： CC(C)(OC(N[C@H]1CCN(C1=O)CC(O)=O)=O)C

Computed Properties

• Exact Mass: 258.12157168g/mol
• Monoisotopic Mass: 258.12157168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.9Ų
• XLogP3: 0.2

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.279
• Boiling Point: 489.159°C at 760 mmHg
• Flash Point: 249.635°C
• Refractive Index: 1.527
• PSA: 95.94000
• LogP: 0.52540

(S)-(3-N-Boc-Amino-2-Oxo-Pyrrolidin-1-Yl)-Acetic Acid Security Information

• Signal Word：Warning
• Hazard Statement： H317
• Warning Statement： P280
• Storage Condition：Room temperature